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Compound of Interest

Compound Name: NNC 26-9100

Cat. No.: B1679357 Get Quote

For researchers, scientists, and drug development professionals working with NNC 26-9100, a

selective somatostatin sst4 receptor agonist, stringent adherence to safety and handling

protocols is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe and effective use of

this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling NNC 26-9100, a comprehensive approach to personal protection is crucial to

minimize exposure and ensure personal safety. The following personal protective equipment is

required:
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PPE Category Specification Rationale

Respiratory Protection

Full-face particle respirator

(N99 - US) or P2 (EN 143)

respirator cartridges.

To prevent inhalation of the

compound, especially if it

becomes airborne as dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact.

Gloves must be inspected

before use and disposed of

after handling the compound.

Eye Protection
Safety glasses with side-

shields or goggles.

To protect the eyes from

splashes or dust.

Skin and Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Operational Handling and Storage
Proper handling and storage are critical to maintaining the integrity of NNC 26-9100 and

ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.

Avoid the formation of dust and aerosols.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Long-term storage: -20°C

Short-term storage: 2-8°C
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Keep the container tightly closed in a dry and well-ventilated place.

Experimental Protocols
The following is a representative protocol for the use of NNC 26-9100 in a cell culture

experiment, based on established research.[1][2][3]

Cell Culture and Treatment with NNC 26-9100:

Cell Line: Mouse BV2 microglia cells.

Culture Media: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal

Bovine Serum (FBS) and 1% penicillin-streptomycin-amphotericin B.

Cell Seeding:

Culture cells at 37°C in a 5% CO2 incubator until approximately 90% confluent.

Trypsinize and resuspend the cells in growth media containing 0.5% FBS.

Adjust the cell count to 200 cells/μL.

Seed the cells at a density of 62,500 cells/cm².

Treatment:

Thirty minutes after plating, add NNC 26-9100 (and lipopolysaccharide (LPS) if inducing

an inflammatory response) to the cell culture. The volume of the treatment solution should

be 50% of the cell suspension volume.

Incubation: Incubate the treated cells for the desired experimental duration (e.g., 24 hours).

Analysis: Proceed with the relevant assays to measure the effects of NNC 26-9100.

Quantitative Data
The following tables summarize quantitative data from studies on the effects of NNC 26-9100.
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Table 1: Effect of NNC 26-9100 on LPS-Induced Nitrite and LDH Release in BV2 Microglia

Cells[1][2][3]

Treatment
NNC 26-9100
Concentration (µM)

Nitrite Release (%
of LPS control)

LDH Release (% of
LPS control)

LPS 0 100 100

LPS + NNC 26-9100 0.833
Decreased to near

baseline

Significantly

decreased

Table 2: In Vivo Effects of NNC 26-9100 on Aβx-42 Levels in SAMP8 Mice[4]

Treatment
Aβx-42 Levels (pg/mg
protein)

% Change from Vehicle

Vehicle ~14 0%

NNC 26-9100 (0.2 µg) ~10 -28.6%

Visualized Workflows and Pathways
To further clarify the procedures and mechanisms of action, the following diagrams are

provided.
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Operational Workflow for Handling NNC 26-9100

Preparation

Experimentation

Disposal

Receive and Log NNC 26-9100

Store at appropriate temperature
(-20°C long-term, 2-8°C short-term)

Prepare stock solution in a fume hood

Cell Culture and Seeding

Use in Experiment

Treat cells with NNC 26-9100

Incubate for specified duration

Perform assays

Collect waste (unused compound, contaminated labware)

Generate Waste

Segregate into appropriate waste streams

Dispose of according to institutional and local regulations
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SSTR4 Signaling Pathway

NNC 26-9100

SSTR4 Receptor

activates

Gi Protein

couples to

Adenylyl Cyclase

inhibits

MAP Kinase Cascade

activates

Arachidonic Acid Release

activates

↓ cAMP

Cellular Response
(e.g., anti-proliferation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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